Cas no 94143-89-2 (Pentanoic acid, 3-(phenylthio)-, methyl ester)

Pentanoic acid, 3-(phenylthio)-, methyl ester structure

94143-89-2 structure

Product Name:Pentanoic acid, 3-(phenylthio)-, methyl ester

CAS No:94143-89-2

Molecular Formula:C₁₂H₁₆O₂S

Molecular Weight:224.319242477417

CID:2817686

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Pentanoic acid, 3-(phenylthio)-, methyl ester Properties

Names and Identifiers

- Pentanoic acid, 3-(phenylthio)-, methyl ester
- Methyl 3-(phenylsulfanyl)pentanoate
- InChIKey： DULBONLLFRAZEL-UHFFFAOYSA-N
- Inchi： 1S/C12H16O2S/c1-3-10(9-12(13)14-2)15-11-7-5-4-6-8-11/h4-8,10H,3,9H2,1-2H3
- SMILES： S(C1C=CC=CC=1)C(CC(=O)OC)CC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 6
Heavy Atom Count: 15
Complexity: 188
XLogP3: 3.2
Topological Polar Surface Area: 51.6

Pentanoic acid, 3-(phenylthio)-, methyl ester Related Literature

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5. Bromo induced reversible distinct color switching of a structurally simple donor–acceptor molecule by vapo, piezo and thermal stimuli†

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6. Superadiabaticity in reaction waves as a mechanism for energy concentration

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7. Organic–inorganic hybrid 1-D double chain heteropolymolybdates constructed from plenary Keggin germanomolybdate anions and hepta-nuclear Cu–RE–pic heterometallic clusters†

Huifen Hu,Peijun Gong,Jingjing Pang,Jun Jiang,Lijuan Chen,Junwei Zhao Dalton Trans., 2019,48, 15977-15988
8. Light-driven molecular switches with tetrahedral and axial chirality†

Lisa Green,Yannian Li,Timothy White,Augustine Urbas,Timothy Bunning,Quan Li Org. Biomol. Chem., 2009,7, 3930-3933
9. Natural product ‘legal highs’

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10. Atomic spectrometry viewpoint

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